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Compound of Interest

Compound Name: Astraganoside

Cat. No.: B10817881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the physicochemical

properties, stability, and relevant experimental protocols for Astragaloside IV (AS-IV). AS-IV is a

major bioactive saponin isolated from the dried roots of Astragalus membranaceus, a plant

widely used in traditional medicine. Its therapeutic potential is the subject of extensive

research, making a thorough understanding of its fundamental characteristics essential for drug

development, formulation, and quality control.

Chemical and Physical Properties
Astragaloside IV is a tetracyclic triterpenoid saponin of the cycloartane type.[1] It is

characterized as a white to pale yellow crystalline powder.[1][2] The fundamental

physicochemical properties of Astragaloside IV are summarized in the table below.

Table 1: General Physicochemical Properties of Astragaloside IV
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Property Value Source(s)

Molecular Formula C₄₁H₆₈O₁₄ [1][3][4]

Molecular Weight
784.97 g/mol (also reported as

785.0 g/mol )
[1][2][4][5]

CAS Number 84687-43-4 [1][2]

Appearance
White to pale yellow crystalline

powder/solid
[1][2][3][6]

Melting Point 284–285 °C, 295–296 °C [1][3][7]

Purity
≥95% to >98% (Commercially

available)
[2][8]

Solubility
The solubility of Astragaloside IV is a critical factor for its formulation and bioavailability. It is

known for having poor water solubility.[4][9] However, it demonstrates good solubility in several

organic solvents.[4] The solubility data is crucial for developing appropriate delivery systems to

enhance its therapeutic efficacy.

Table 2: Solubility Profile of Astragaloside IV
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Solvent Solubility Source(s)

Water
Poor / Insoluble / Sparingly

soluble
[4][9][10]

Methanol Soluble / Readily Soluble [1][4][6]

Ethanol Soluble / Readily Soluble [1][4][6]

Dimethyl Sulfoxide (DMSO)
Readily Soluble (approx. 10-30

mg/mL)
[4][7][8][10]

Dimethylformamide (DMF) Soluble (approx. 20 mg/mL) [7][8]

Acetone Soluble [1][6]

Chloroform Insoluble [1][6]

Ethyl Acetate Insoluble [1][6]

Stability
Understanding the stability of Astragaloside IV under various conditions is vital for its handling,

storage, and formulation.

Storage: When stored at -20°C and protected from light and moisture, Astragaloside IV is

stable for at least 2 to 4 years.[7][8] At room temperature (25°C), it can maintain over 90%

stability.[9][11]

pH and Thermal Stability: The stability of Astragaloside IV is significantly influenced by pH,

especially during thermal processing like sterilization. In acidic, low-acidic, and neutral

solutions, its retention remains above 90% even after sterilization at 95°C for 60 minutes.[9]

[11] However, in alkaline solutions under the same conditions, the retention drops below

60%.[9][11] For alkaline preparations, a high-temperature, short-time sterilization process is

recommended to improve stability.[9][11]

Experimental Protocols & Workflows
Accurate quantification and analysis are paramount in research and development involving

Astragaloside IV. The following sections detail common experimental methodologies.
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Workflow for Extraction and Purification
The extraction of Astragaloside IV from Astragalus roots is a multi-step process designed to

isolate the compound from a complex botanical matrix. The following diagram illustrates a

typical laboratory-scale workflow.

Extraction

Purification

Final Product

Raw Material
(Dried Astragalus Root Powder)

Solvent Extraction
(e.g., Methanol, Ethanol)

Filtration & Concentration

Liquid-Liquid Extraction
(e.g., n-Butanol)

Crude Extract

Macroporous Resin
Chromatography

Silica Gel Column
Chromatography

Crystallization &
Recrystallization

Purified Astragaloside IV
(>95% Purity)

 

Astragaloside IV

Akt

Inhibits
Phosphorylation

mTOR

Activates

Autophagy

Inhibits

Lipid Deposition

Reduces

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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